3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-chlorophenyl)-2-(1-ethylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H14ClN3/c1-2-22-17-10-6-5-9-16(17)21-18(22)14(12-20)11-13-7-3-4-8-15(13)19/h3-11H,2H2,1H3/b14-11+
• InChI Key: TWZWDJLAUIGVPN-SDNWHVSQSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C(=CC3=CC=CC=C3Cl)C#N
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1/C(=C/C3=CC=CC=C3Cl)/C#N
• Molecular Formula: C18H14ClN3
• Molecular Weight: 307.8 g/mol

Description

3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile, also known as CPEB, is a chemical compound that has attracted attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action for 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile involves its ability to modulate the expression of various genes and proteins. 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to regulate the translation of mRNA, which is important for protein synthesis. This regulation occurs through the binding of 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile to the 3' untranslated region of mRNA, which can either enhance or inhibit translation. 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has also been shown to regulate the stability of mRNA, which can affect the amount of protein that is produced.
Biochemical and Physiological Effects
3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to have various biochemical and physiological effects. In cancer research, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to induce cell cycle arrest and apoptosis by regulating the expression of various cell cycle and apoptosis-related proteins. In Alzheimer's disease research, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to regulate the expression of synaptic proteins, which are important for memory and learning. In Parkinson's disease research, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to protect dopaminergic neurons from oxidative stress and apoptosis by regulating the expression of various antioxidant and anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile in lab experiments is its ability to modulate the expression of various genes and proteins, which can provide insight into the molecular mechanisms underlying various diseases. Another advantage is its potential therapeutic applications in various diseases, which can lead to the development of new drugs. However, one limitation of using 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile in lab experiments is its potential toxicity, which can affect the viability of cells and animals.

Future Directions

For 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile research include the development of new drugs that target 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile for the treatment of various diseases. This can involve the optimization of the synthesis method for 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile to achieve higher yields and purity. Another direction is the study of the molecular mechanisms underlying 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile regulation of gene expression, which can provide insight into the development of new therapeutic strategies. Additionally, the study of 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile in other diseases, such as diabetes and cardiovascular disease, can provide new avenues for research.

Synthesis Methods

The synthesis method for 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile involves the reaction of 2-chlorobenzaldehyde with 1-ethyl-1H-benzimidazole in the presence of potassium carbonate and acetonitrile. The resulting intermediate is then reacted with malononitrile to yield the final product, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile. This method has been optimized to achieve a high yield and purity of 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile.

Scientific Research Applications

3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease research, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to regulate the expression of synaptic proteins, which are important for memory and learning. In Parkinson's disease research, 3-(2-chlorophenyl)-2-(1-ethyl-1H-benzimidazol-2-yl)acrylonitrile has been shown to protect dopaminergic neurons from oxidative stress and apoptosis.